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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core principles, experimental protocols, and

data evaluation methods employed in proficiency testing (PT) schemes for the analysis of

pesticide residues and their metabolites. Proficiency testing is a critical component of

laboratory quality assurance, providing an objective means to assess and compare the

performance of different laboratories.[1][2] Participation in PT schemes, such as those

organized by the European Union Reference Laboratories (EURLs), is often mandatory for

official laboratories conducting pesticide residue analysis to ensure data quality, accuracy, and

comparability.[2][3][4]

The Proficiency Testing Workflow
Proficiency testing is a structured, cyclical process managed by a PT provider. It begins with

the preparation of a homogeneous test material, which is then distributed to participating

laboratories. These laboratories analyze the material using their routine methods and submit

their results for statistical evaluation. The provider then compiles a report, allowing each

laboratory to compare its performance against a consensus value and other participants. This

entire process is governed by international standards like ISO 17043 and ISO 13528 to ensure

consistency and validity.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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